Cas no 27551-11-7 (4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate)

• Product Name: 4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate
• CAS No: 27551-11-7
• MF: C₁₃H₁₂ClNO₂S
• MW: 281.757881164551
• CID: 251277
• PubChem ID: 613564
• Update Time: 2025-04-19

4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate Chemical and Physical Properties

Names and Identifiers

• 4-Thiazoleethanol,2-(4-chlorophenyl)-, 4-acetate
• 4-Thiazoleethanol,2-(p-chlorophenyl)-, acetate (ester) (8CI)
• 2-[2-(4-chlorophenyl)-1,3-thiazol-4-yl]ethyl acetate
• 4-Thiazoleethanol, 2-(p-chlorophenyl)-, acetate (ester)
• 27551-11-7
• DTXSID40346611
• FGEABRLJBUFPIE-UHFFFAOYSA-N
• 2-(4-Chlorophenyl)-4-.beta.-acetoxyethylthiazole
• 2-[2-(4-Chlorophenyl)-1,3-thiazol-4-yl]ethyl acetate #

• Inchi： 1S/C13H12ClNO2S/c1-9(16)17-7-6-12-8-18-13(15-12)10-2-4-11(14)5-3-10/h2-5,8H,6-7H2,1H3
• InChI Key： FGEABRLJBUFPIE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(=CS1)CCOC(C)=O

Computed Properties

• Exact Mass: 281.0277275g/mol
• Monoisotopic Mass: 281.0277275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 67.4Ų